![molecular formula C18H20O4 B1248128 stemanthrene C](/img/structure/B1248128.png)
stemanthrene C
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
stemanthrene C is a natural product found in Stemona pierrei, Stemona, and Stemona tuberosa with data available.
Scientific Research Applications
Antifungal Properties
Stemanthrene C, identified in the underground parts of Stemona cf. pierrei, has been studied for its antifungal properties. The compound displayed weak antifungal activity against Cladosporium herbarum and other microfungi. However, its chemical instability and weak inhibition limited further exploration of its antifungal potential (Kostecki et al., 2004).
Inhibition of Leukotriene Biosynthesis
Research on stilbenoids from various Stemona species, including this compound, revealed their role in inhibiting leukotriene biosynthesis. This study showed that stilbenoids, including this compound, exhibited structure-dependent activities, suggesting their potential application in inflammatory conditions (Adams et al., 2005).
Inhibition of Nitric Oxide Production
This compound has also been identified as an inhibitor of nitric oxide production. Isolated from the roots of Stemona javanica, it was found to exhibit potent radical scavenging activity, contributing to its NO inhibitory activity. This suggests potential therapeutic applications in conditions associated with excessive nitric oxide production (Hosoya et al., 2011).
properties
Molecular Formula |
C18H20O4 |
---|---|
Molecular Weight |
300.3 g/mol |
IUPAC Name |
4,8-dimethoxy-1,3-dimethyl-9,10-dihydrophenanthrene-2,7-diol |
InChI |
InChI=1S/C18H20O4/c1-9-11-5-6-13-12(7-8-14(19)18(13)22-4)15(11)17(21-3)10(2)16(9)20/h7-8,19-20H,5-6H2,1-4H3 |
InChI Key |
OEGNRAQRMQPIAM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2CCC3=C(C2=C(C(=C1O)C)OC)C=CC(=C3OC)O |
synonyms |
stemanthrene C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.